Space-borne lidar is preferred for observing different characteristic aerosols that should be distributed vertically in every corner of the world. Therefore, a compact space-borne lidar (CSBL) with a high repetition rate laser and photon counting mode is developed to meet the detection requirements in this paper. The detection principle is described in detail, and the design parameters of the CSBL are simulated. The CSBL is assembled and calibrated in its entirety after the development of a long-life, high-beam quality laser and a highly sensitive, quantum-efficient single-photon counting core component. Moreover, after ground and flight tests, the CSBL completed the integrated inversion of atmospheric aerosols and clouds, and it can remotely detect global atmospheric aerosols and cloud spatial distribution structures.

This study aimed to evaluate the performance of the Sensirion SGP30 MOS (metal oxide semiconductor) VOC sensors (SMVSs) for a long sampling period (10–12 months) at different ambient air monitoring stations (AQMSs). In the field tests, temperature (T), relative humidity (RH), carbon monoxide (CO) concentration, and non-methane hydrocarbons (NMHC) concentrations were found to be the crucial parameters influencing the sensor readings. A multiple linear regression (MLR) calibration model using hourly T, RH, CO, and VOC values as parameters was developed at Zhongming (ZM) station and validated at Hsinchu (HC) and Tainan (TN) stations. After calibration, the SMVS performance was improved significantly with the decrease of mean normalized bias (MNBs) and mean normalized errors (MNEs) of hourly-average data from +228 to 473% to ±25.9% and 231–473%–47.2%, respectively based on the reference NMHC values in the AQMSs. For ambient NMHC concentrations higher than 100 ppbv, the MLR-calibrated results were further improved with MNBs (MNEs) less than ±20% (28.3%). The correlation between calibrated sensor data and reference data was enhanced significantly with the R2 values increasing from 0.27 to 0.50 to 0.65–0.78 at three stations. Therefore, these well-calibrated sensors can become viable tools for many purposes including hotspot identification and characterization, and personal exposure study (MNE<30%).

This study aimed to identify the temporal variations in aerosol loadings and sizes in East Asia based on a method that uses the linear particle depolarization ratio (δP) and coarse-mode fraction of volume concentration (CMFvc) from AERONET Sun/Sky radiometer data. East Asia is the polluted region. Pollution levels continue to increase as a result of population growth and increasing industrialization. The main pollution sources are derived from anthropogenic activities and Asian dust. The data were used to separate the total aerosol optical depths (τ) of mixed aerosol plumes into optical depths contributed by dust (τD), coarse- (τPC), and fine-mode pollution (τPF). We used data taken from 1999 to 2021 in East Asia (Beijing, Xianghe on the west, Seoul, Yonsei, Anmyon, and Gwangju in the middle, Osaka and Shirahama in the east, and Taipei in the south). We identified the regional differences; the contribution of τD and τPC to the total τ of Chinese sites was almost twice that of other East Asian sites. We analyzed the monthly, seasonal and annual values each of the three aerosol types contributed to total optical depth. The annual variations in τD and τPC from 1999 to 2021 showed a decreasing trend. In contrast, τPF either increased or became stagnant during that time. We conclude that aerosol types in East Asia may have changed. The Ångström exponent of fine-mode particles increased in most regions (0.0008–0.0103 yr−1 for the wavelength range 440–870 nm), which means the mean size of the fine-mode pollution particles tended to decrease, even though τPF increased. The change in particle size might be caused by the decrease in primary emission sources due to the strong air pollution reduction policies in China, Korea, and Japan. Therefore, we need to focus on the change in aerosol properties not just on aerosol loadings.

We looked into the long-term variability of aerosols and clouds over Eastern China (EC) using MICAPS ground-based data from 1995 to 2019 and MODIS aerosol optical depth (AOD) retrieval from 2003 to 2019. The ground-based observed visibility (VIS) was used to characterize aerosol concentrations. Our study indicate that VIS shows a significant shift over EC in recent decades, as evidenced by falling (P1: 1995–2006)-flat (P2: 2007–2013)-rising (P3: 2014–2019) periods. Correspondingly, a change was observed in cloud fraction (CF) from a strong increase to a slow fluctuation during the three periods over the Beijing-Tianjin-Hebei (BTH), but no significant variation over the Yangtze River Delta (YRD) region. In addition, the CF-VIS shows a negative correlation during both P1 and P3 periods while this relationship weakened during P3 (35% weaker in BTH and 44% weaker in YRD). However, it is important to note that this weakening may be influenced by a few factors, such as data processing methods, the location of aerosols relative to the cloud, relative humidity (RH), and large-scale circulation etc. Further studies, including numerical simulations and analysis, are required to determine how much change of cloudiness is attributed to aerosols.

Hourly ground-level ozone (O3) data from 52 monitoring stations in Poland were analyzed over a ten-year pre-COVID19 period (2010–2019) to map and define areas at risk for human health and vegetation, and to calculate trends over the study period. Annual O3 metrics (24-h average concentrations, 50th percentiles, and hourly maxima), human health metrics (Sum Of daily maximum 8-h Means Over 35 ppb, SOMO35, summertime average of the daily 8-h maximum O3 concentrations, O3 MDA8, and number of daily maximum 8-h values above 60 ppb, EU60) and vegetation exposure metrics (AOT40, i.e., accumulation of hourly O3 concentrations exceeding 40 ppb during the growing season for agricultural crops AOT40c and forests AOT40f) were investigated. Higher O3 levels occurred in rural areas than in cities. Between 2010 and 2019, the O3 levels were rising in both urban and rural areas. Despite the reduction of nitrogen oxides (NOx: - 2.33% year-1) and volatile organic compounds emissions (VOCs: - 0.95% year-1), annual O3 mean levels (+0.81 and +0.12% year-1), 50th percentiles (+1.06 and ∼0% year-1), hourly maxima (- 0.10 and +0.23% year-1), SOMO35 (+2.86 and +1.50% year-1), summertime O3 MDA8 (+0.49 and +0.48% year-1), EU60 (+0.09 and +0.15 days year-1), AOT40c (+3.79 and +3.29% year-1) and AOT40f (+4.47 and +4.34% year-1) commonly increased in urban and rural stations. The O3 levels increased at 75.0% of urban stations and 62.5% of rural stations. A slight decline of the number of O3 peaks occurred in cities, likely driven by the recent reductions in NOx emissions by on-road transport. For all metrics, the increase can be attributed to higher regional photochemical O3 formation and rising background O3 levels likely driven by imported O3 and its precursors by long-range transport, climate change, and lower O3 titration by NOx emissions decline. The failure to attain the target value for O3 for protecting vegetation and human health and vegetation persists. Southeastern Poland, where coal stoves are still used for residential heating, faces the highest O3 risk. This study reports new information on surface O3 levels, exceedances, and trends in Poland to develop effective policies to mitigate O3 effects.

Ground-level ozone (O3) pollution is a major air-quality issue in China. With decreasing emissions of anthropogenic precursors, natural precursors may become increasingly important in O3 pollution. However, understanding of the change in biogenic volatile organic compounds (BVOCs) and its environmental impact in China has been hindered by the lack of long-term measurements of VOCs. In this study, we analyze the continuous measurements of O3 and its precursors obtained in Hong Kong during 2013–2019 and demonstrate the increasingly important role of BVOCs in O3 production. Driven by the warming temperature, Biogenic isoprene at a suburban site (Tung Chung) increased by 0.05 ± 0.02 ppbv/yr (18%/yr), which is in sharp contrast to the decreases in anthropogenic precursors during the study period. Detailed chemical modeling shows that increased BVOCs enhanced local O3 production by 0.31 ppbv/h/yr (23%) annually, and the effect was the most obvious in summer (by 0.44 ppbv/h/yr or 27%). Increased BVOCs also affected the O3-precursor (anthropogenic) relationships by increasing the O3 sensitivity to nitrogen oxides (NOx) and decreasing the O3 sensitivity to anthropogenic VOCs (AVOCs). Despite changes in precursors (decreasing NOx, increasing BVOCs, and decreasing some AVOCs), the O3 formation remains in VOC-limited regimes at Tung Chung. Joint control of AVOCs and NOx (at a ratio greater than 1.2) would help avoid exacerbation of O3 pollution and reduce NO2 pollution. In the short term, an AVOCs-focused strategy would help reduce O3 to a moderate level; but because of the presence of the natural BVOCs, a drastic cut in NOx emissions would be needed to meet a more stringent O3 standard. Our findings also suggest the BVOCs increase likely occurred in the larger Pearl River Delta (PRD) region, and thus the results from our study in Hong Kong may have implications for developing AVOCs/NOx reduction measures in the PRD region and beyond.

In this study, the seasonal differences of O3 formation and photochemical reactivity were investigated during the high O3 episodes observed in autumn of 2014 and winter of 2017 at a downwind rural site of Pearl River Delta region (Heshan site). The mixing ratios of O3 and NO2 were highest in the Period I of autumn, followed by the Period II of autumn and the winter period. Though the total concentrations of VOCs were comparable in these periods, alkenes made greater fraction of VOCs during Period I of autumn, while those of OVOCs and aromatics were higher in winter period, resulting in the largest contributions of alkenes (ROH(alkenes)) and OVOCs (ROVOCs) to the photochemical reactivity in autumn and winter, respectively. The ozonolysis of alkenes (especially for 1-pentene and isoprene) dominated HOx production during Period I of autumn, while in winter period, photolysis of OVOCs increased before noon, and made the greatest contribution to HOx production in late afternoon. As for the HOx destruction, reaction of OH + NO2 dominated in both seasons, with higher rates in Period I of autumn because of higher levels of radical and NO2. Furthermore, the variations in O3 precursors and radical budget resulted in different O3 formation and destruction rates, with the highest contribution from RO2 and NO to O3 formation, as well as photolysis and ozonolysis of alkenes for O3 destruction in Period I of autumn. The net O3 production from photochemistry and contributions of physical processes indicated that local photochemistry dominated the O3 accumulation at noon and in the early afternoon, while dilution in O3 levels caused by physical process increased before noon and in the late afternoon. O3 formation sensitivity could be changed during the photochemical consumption of precursors, which was more NOx-limited in the late afternoon. Overall, our findings highlighted that control measures of photochemical pollution should consider the seasonal variations in the abundance of O3 and its precursors, and O3 formation sensitivity regime.

One important pathway for human exposure to per- and polyfluorinated alkyl substances (PFASs) is based on the Earth's atmosphere. Figuring out atmospheric transformation mechanism of PFASs is beneficial for understanding their effects on humans. However, the focus on the molecular-level transformation mechanism of emerging PFASs in the atmosphere still need to be improved. In this work, we used quantum chemistry calculation to study ·OH-initiated degradation mechanism of a new fluorinated alcohol (C3F7OCHFCF2SCH2CH2OH, abbreviated FESOH) in the presence of oxygen and nitric oxide. Three main conformers of FESOH share the similar initial mechanism that the abstraction reactions of H atom at α-C and β-C atoms are the main pathways (activation free energies of <10 kcal mol−1 at 298 K), but make different contributions to the whole FESOH degradation. Subsequent transformations starting from initial products at α-C atoms will reunite with that at β-C atoms, and the intermediate (C3F7OCHFCF2S·) is produced. After O2 addition to the intermediate and the following SO2 elimination, the alkyl radical (C3F7OCHFCF2·) can undergo consecutive chain cleavage cycles to form CF3OH finally. The bioaccumulation evaluation shows that FESOH and its transformation products cannot be accumulated in organisms. The work is helpful for knowing the atmospheric fate of FESOH at molecular level and can provide some insight into the transformation of other PFASs in the atmosphere.

The Satellite Integrated Joint Monitoring of Air Quality (SIJAQ) field campaign was conducted from October 10 to November 25, 2021, to assess air quality across the Korean Peninsula and validate the results of the Geostationary Environment Monitoring Spectrometer (GEMS) employing remote sensing, modeling, and satellite, aircraft, and ground measurements. To integrate all measurements collected during the campaign, synoptic features across the Korean Peninsula were analyzed. We identified cyclones and anticyclones by tracing weather charts and divided the campaign into five periods (P1 to P5): P1 - Sustained marine stagnation (October 10–28, 2021), P2 - Transitional stagnant high (October 29–November 7, 2021), P3 - Continental migratory low (November 8–14, 2021), P4 - Continental migratory high (November 15–21, 2021), and P5 - Continental migratory low (November 22–25, 2021). The synoptic features, such as the locations of stagnant or migratory cyclones and anticyclones were analyzed during the periods, in association with levels of particulate matter with a diameter of less than 2.5 μm (PM2.5 levels) over the Seoul metropolitan area (SMA). The synoptic characteristics showed that the presence of a high pressure system was well associated with the occurrence of high PM2.5 level over the SMA, and a pattern of near-surface divergence and descending motions originating from the mid-troposphere. In addition, we identified and compared two PM2.5 level peaks caused by local accumulation and transboundary transport process. We also investigated the underlying synoptic meteorological mechanisms of these peaks in terms of large-scale dynamic variables, such as geostrophic wind speed, transient synoptic scale features, vorticity, and vorticity advection at 850 hPa geopotential height, which are responsible for transboundary transport and local accumulation-driven process of PM2.5 in the SMA.

Dust events can be hazardous to society and human health and can cost hundreds of millions of dollars each. Inhalable suspended particulate matter with a diameter of under 10 μm (PM10) is of particular concern since it can cause an array of adverse health effects following short- and long-term exposure. Understanding recurring episodes of dust events will enable accurate and timely forecasts, helping mitigate their impacts and allow for better societal protection. Previous expert-based studies highlighted several dust sources and transport pathways into the Eastern Mediterranean region and further identified several weather systems that sustain these transport routes. But since supervised methods, i.e., manual classifications, may have disadvantages, it is often preferred to use unsupervised methods, or systematic classifications. Here, a novel climatological understanding of the link between weather systems and dust transport is achieved by systematically classifying dust events. Using ground PM10 measurements in Israel to objectively identify a climatological set of extreme dust events between 2003 and 2020, we combine atmospheric data from ERA5 and CAMS reanalysis data sets and apply a new, unsupervised, and unbiased method to classify dust events in the Eastern Mediterranean. Six coherent types emerge, corresponding to events governed by shallow and deep Mediterranean cyclones, Mediterranean dipoles, Sharav thermal lows, Arabian anticyclones, and local factors, respectively. Having different seasonality, these classes are insightful in mapping the meteorological conditions and weather systems governing dust emission and transport towards the Eastern Mediterranean. In this context, slantwise-descending dry intrusions are shown to be a key precursor dynamical feature common to the buildup of elevated dust concentrations in three of the clusters of the highest PM10 concentrations.